4-Methyl-5-nitrocatechol
CAS No.: 68906-21-8
VCID: VC0015798
Molecular Formula: C7H7NO4
Molecular Weight: 169.13 g/mol
* For research use only. Not for human or veterinary use.
| Description | 4-Methyl-5-nitrocatechol is a nitrotoluene that contains two hydroxy substituents . Also known as 4M5NC, it participates as a bacterial xenobiotic metabolite and a member of the catechols family . The compound has been reported in Pseudomonas . It has various synonyms, including 4-methyl-5-nitrobenzene-1,2-diol and 1,2-Benzenediol, 4-methyl-5-nitro- . The molecular formula of 4-Methyl-5-nitrocatechol is C7H7NO4, and its molecular weight is 169.13 g/mol . It has a melting point between 180-182°C and a boiling point of 354.5±42.0 °C at 760 mmHg . 4-Methyl-5-nitrocatechol is related to other nitrocatechols and nitrophenols; for example, protein engineering has explored its monooxygenase (DntB) from Burkholderia sp. strain DNT, which catalyzes 4M5NC into 2-hydroxy-5-methylquinone, removing the nitro group . |
|---|---|
| CAS No. | 68906-21-8 |
| Product Name | 4-Methyl-5-nitrocatechol |
| Molecular Formula | C7H7NO4 |
| Molecular Weight | 169.13 g/mol |
| IUPAC Name | 4-methyl-5-nitrobenzene-1,2-diol |
| Standard InChI | InChI=1S/C7H7NO4/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3,9-10H,1H3 |
| Standard InChIKey | WLLRAKCRHPMKNA-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1[N+](=O)[O-])O)O |
| Canonical SMILES | CC1=CC(=C(C=C1[N+](=O)[O-])O)O |
| Synonyms | 5-Nitro-4-homopyrocatechol; 4-Methyl-5-nitro-1,2-benzenediol;_x000B_MNC |
| PubChem Compound | 4660280 |
| Last Modified | Sep 14 2023 |
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